Cas no 1805664-12-3 (Ethyl 4-cyano-2,3-difluorobenzoate)

• Product Name: Ethyl 4-cyano-2,3-difluorobenzoate
• CAS No: 1805664-12-3
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 4947246
• Update Time: 2025-05-26

Ethyl 4-cyano-2,3-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2,3-difluorobenzoate

• Inchi： 1S/C10H7F2NO2/c1-2-15-10(14)7-4-3-6(5-13)8(11)9(7)12/h3-4H,2H2,1H3
• InChI Key： PHOUGWCLZBKXAS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C#N)C=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2,3-difluorobenzoate

Ethyl 4-cyano-2,3-difluorobenzoate (CAS No. 1805664-12-3): A Comprehensive Overview

Ethyl 4-cyano-2,3-difluorobenzoate (CAS No. 1805664-12-3) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound, characterized by its ethyl ester, cyano group, and difluorobenzene moiety, holds potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article aims to provide a detailed and comprehensive overview of Ethyl 4-cyano-2,3-difluorobenzoate, covering its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Ethyl 4-cyano-2,3-difluorobenzoate is a white to off-white solid with a molecular formula of C₁₀H₆FN₂O₂. The compound features a benzene ring substituted with two fluoro atoms at the 2 and 3 positions and a cyano group at the 4 position. The ethyl ester group is attached to the carboxylic acid moiety of the benzene ring. This unique combination of functional groups imparts distinct chemical properties to the compound, such as high stability, low reactivity with water, and good solubility in organic solvents.

The presence of the cyano group and fluoro atoms also contributes to the compound's electronic properties. The cyano group is a strong electron-withdrawing group (EWG), which can influence the reactivity and stability of the molecule. The fluoro atoms further enhance the electron-withdrawing effect, making the compound more stable and less prone to nucleophilic attack. These properties make Ethyl 4-cyano-2,3-difluorobenzoate an attractive candidate for various synthetic transformations and functional material applications.

Synthesis Methods

The synthesis of Ethyl 4-cyano-2,3-difluorobenzoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2,3-difluorobenzonitrile with ethyl chloroformate in the presence of a base such as triethylamine or pyridine. This reaction proceeds via nucleophilic acyl substitution, yielding the desired product in good yields.

            C9H4F2N + ClCOOC2H5 → C10H6F2N2O2
        

An alternative approach involves the esterification of 4-cyano-2,3-difluorobenzoic acid with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This method is particularly useful for large-scale production due to its simplicity and cost-effectiveness.

            C9H4F2NCOOH + C2H5OH → C10H6F2N2O2 + H2O
        

Biological Activities and Applications in Pharmaceuticals

Ethyl 4-cyano-2,3-difluorobenzoate has shown promising biological activities that make it a valuable intermediate in pharmaceutical research. Recent studies have demonstrated its potential as a lead compound for developing new drugs targeting various diseases. For instance, researchers have explored its use as an inhibitor of specific enzymes involved in cancer progression and neurodegenerative disorders.

In one notable study published in the Journal of Medicinal Chemistry, scientists investigated the inhibitory effects of Ethyl 4-cyano-2,3-difluorobenzoate on a key enzyme involved in tumor growth. The results showed that the compound effectively inhibited the enzyme's activity at low concentrations, suggesting its potential as an anticancer agent. Further studies are underway to optimize its structure for enhanced potency and selectivity.

Beyond cancer research, Ethyl 4-cyano-2,3-difluorobenzoate has also been studied for its neuroprotective properties. In vitro experiments have demonstrated that it can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings open up new avenues for developing neuroprotective drugs for conditions such as Alzheimer's disease and Parkinson's disease.

Molecular Modeling and Computational Studies

To gain deeper insights into the structure-activity relationships (SAR) of Ethyl 4-cyano-2,3-difluorobenzoate, molecular modeling and computational studies have been conducted. These studies help predict the compound's interactions with biological targets at the molecular level and guide rational drug design efforts.

Molecular dynamics simulations have revealed that the cyano group and fluoro atoms play crucial roles in stabilizing specific conformations of the molecule that are favorable for binding to target proteins. Quantum mechanical calculations have also provided insights into the electronic properties of the compound, such as its frontier molecular orbitals (FMOs) and electrostatic potential surface (ESP). These computational tools are invaluable for optimizing lead compounds and predicting their pharmacological profiles.

Safety Considerations and Environmental Impact

Safety is a critical aspect when handling any chemical compound. While Ethyl 4-cyano-2,3-difluorobenzoate is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols to minimize risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound.

In terms of environmental impact, efforts are being made to develop greener synthetic methods for producing Ethyl 4-cyano-2,3-difluorobenzoate that minimize waste generation and energy consumption. For example, researchers have explored catalytic processes using environmentally benign catalysts such as metal-free organocatalysts or biocatalysts derived from renewable sources.

FUTURE PERSPECTIVES AND CONCLUSIONS

The unique chemical structure of Ethyl 4-cyano-2,3-difluorobenzoate (CAS No. 1805664-12-3) offers numerous opportunities for further research and development in various fields. Its potential applications in pharmaceuticals, materials science, and chemical synthesis make it an exciting compound to study.

Ongoing research aims to explore new synthetic routes that are more efficient and sustainable while also investigating novel biological activities that could lead to breakthroughs in drug discovery. As our understanding of this compound continues to grow, it is likely that we will uncover even more exciting applications in the future.